Cas no 7460-03-9 (disodium (8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-17-(2-hydroxyacetyl) -10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]p henanthrene-11,17-diolate)

• Product Name: disodium (8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-17-(2-hydroxyacetyl) -10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]p henanthrene-11,17-diolate
• CAS No: 7460-03-9
• MF: C₂₂H₂₇FNa₂O₅
• MW: 436.424732446671
• CID: 979403
• PubChem ID: 134644
• Update Time: 2025-04-19

disodium (8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-17-(2-hydroxyacetyl) -10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]p henanthrene-11,17-diolate Chemical and Physical Properties

Names and Identifiers

• disodium (8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-17-(2-hydroxyacetyl) -10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]p henanthrene-11,17-diolate
• BETAMETHASONE SODIUMUSP
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17,21-trihydroxy-16-methyl-, disodium salt, (11beta,16beta)-
• 7460-03-9

• Inchi： 1S/C22H27FO5.2Na/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;;/h6-7,9,12,15-17,24H,4-5,8,10-11H2,1-3H3;;/q-2;2*+1/t12-,15-,16-,17-,19-,20-,21-,22-;;/m0../s1
• InChI Key： CUAKZZUNMDTHBQ-LWCNAHDDSA-N
• SMILES： [Na+].[Na+].F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2[O-])[O-])=O)C

Computed Properties

• Exact Mass: 436.16391
• Monoisotopic Mass: 436.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 805
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Boiling Point: 568.2°C at 760 mmHg
• Flash Point: 297.5°C
• PSA: 100.49